molecular formula C8H10O B15453656 2-Cyclopropylpenta-1,4-dien-3-one CAS No. 62672-82-6

2-Cyclopropylpenta-1,4-dien-3-one

Cat. No.: B15453656
CAS No.: 62672-82-6
M. Wt: 122.16 g/mol
InChI Key: JXKLNOBFDDQFOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Cyclopropylpenta-1,4-dien-3-one is a synthetic organic compound characterized by a conjugated dienone backbone (penta-1,4-dien-3-one) substituted with a cyclopropyl group at the C2 position. This structural motif confers unique electronic and steric properties, making it a candidate for exploration in medicinal chemistry and materials science.

Properties

CAS No.

62672-82-6

Molecular Formula

C8H10O

Molecular Weight

122.16 g/mol

IUPAC Name

2-cyclopropylpenta-1,4-dien-3-one

InChI

InChI=1S/C8H10O/c1-3-8(9)6(2)7-4-5-7/h3,7H,1-2,4-5H2

InChI Key

JXKLNOBFDDQFOX-UHFFFAOYSA-N

Canonical SMILES

C=CC(=O)C(=C)C1CC1

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Variations

The biological and chemical properties of penta-1,4-dien-3-one derivatives are highly dependent on substituents at the C1, C2, and C5 positions. Key comparisons include:

Pyrazole-Substituted Derivatives
  • Example Compounds : Derivatives with substituted pyrazole subunits (e.g., compounds 7a–z in and ).
  • Activity : Demonstrated potent antiproliferative activity against HepG2 cells (IC50: 0.10–5.05 µM), outperforming sorafenib (IC50: 16.20 µM) .
  • SAR Insights : Pyrazole rings enhance electron-withdrawing effects, improving interaction with cellular targets.
Phosphorylated Derivatives
  • Example Compounds : Phosphorylated derivatives with groups like 4-Cl-Ph or 4-OCH3-Ph at the R1 position (e.g., compounds 3a, 3c in ).
  • Activity : Exhibited antiviral activity against Tobacco Mosaic Virus (TMV), with inhibition rates up to 69.3% .
  • SAR Insights : Electron-donating groups (e.g., -OCH3) or halogens (e.g., -Cl) at R1 optimize antiviral efficacy.
Aryl-Substituted Derivatives
  • Example : (1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one ().
  • Structure : Features para-methylphenyl groups at C1 and C3.
Nitrofuryl-Substituted Derivatives
  • Example : 1,5-Bis(5-nitro-2-furyl)penta-1,4-dien-3-one (CAS 2152-70-7, ).
  • Applications : Market analysis suggests use in niche chemical applications, though specific biological data are unreported .
Steroidal Analogues
  • Example: Boldenone (17β-Hydroxyandrosta-1,4-dien-3-one, ).
  • Structure : Androstane backbone with a 1,4-dien-3-one moiety.
  • Applications: Pharmaceutical use as an anabolic steroid, highlighting the versatility of the dienone core in diverse contexts .

Structure–Activity Relationship (SAR) Insights

  • Electron-Donating Groups : Enhance antiviral activity (e.g., 4-OCH3-Ph in phosphorylated derivatives) .
  • Conjugation Effects : Extended conjugation in aryl-substituted derivatives improves stability but may reduce solubility.

Q & A

Q. What are the common synthetic routes for 2-cyclopropylpenta-1,4-dien-3-one derivatives, and how are intermediates validated?

The synthesis of penta-1,4-dien-3-one derivatives typically involves aldol condensation or Claisen-Schmidt reactions. For example, 1,5-diaryl derivatives are synthesized via ketone-aldehyde cross-condensation under basic conditions . Intermediates are validated using LC-MS for purity (>95%) and melting point analysis (e.g., 199.8°C for a related compound) . Structural confirmation employs 1H NMR^1 \text{H NMR}, 13C NMR^{13} \text{C NMR}, and IR spectroscopy to verify conjugated carbonyl groups and cyclopropane ring geometry .

Q. What crystallographic tools are recommended for structural characterization of this compound?

For single-crystal X-ray diffraction (XRD), the SHELX program suite (e.g., SHELXL for refinement) is widely used for small-molecule crystallography due to its robustness in handling twinned data and high-resolution structures . ORTEP-3 is recommended for visualizing thermal ellipsoids and molecular geometry, providing graphical interfaces for accurate bond-length and angle measurements .

Q. How are preliminary bioactivity screenings conducted for 2-cyclopropylpenta-1,4-dien-3-one analogs?

Antiviral and antifungal activities are evaluated using in vitro assays against pathogens like Xanthomonas spp. (bacterial blight) and tobacco mosaic virus (TMV). Activities are quantified via EC50_{50} values (effective concentration for 50% inhibition) and compared to commercial agents like ningnanmycin . For anticancer studies, antiproliferative activity is tested against cell lines (e.g., HeLa, MCF-7) using MTT assays, with IC50_{50} values reported for structure-activity relationship (SAR) analysis .

Advanced Research Questions

Q. How can QSAR models guide the design of novel derivatives with enhanced antioxidant properties?

Quantitative Structure-Activity Relationship (QSAR) models correlate substituent electronic parameters (e.g., Hammett constants) with radical scavenging efficiency. For example, electron-donating groups on aryl rings enhance antioxidant activity by stabilizing phenoxyl radicals. Thermodynamic studies via DFT (e.g., B3LYP/6-31G(d)) calculate bond dissociation enthalpies (BDE) and ionization potentials (IP) to predict hydrogen atom transfer (HAT) mechanisms .

Q. What methodological strategies resolve contradictions in bioactivity data across structural analogs?

Contradictory results (e.g., high in vitro activity but low in vivo efficacy) are addressed via:

  • Metabolic stability assays : Microsomal incubation to identify rapid degradation pathways.
  • Solubility optimization : Introducing phosphoryl or oxime ether groups improves lipophilicity and bioavailability .
  • Docking studies : Molecular docking (e.g., AutoDock Vina) identifies steric clashes or suboptimal binding poses in target proteins .

Q. How do structural modifications (e.g., phosphorylation, pyrazole substitution) affect antiviral mechanisms?

Phosphorylated derivatives exhibit enhanced TMV inhibition (EC50_{50} = 104.2–335.4 µg/mL) due to improved membrane permeability and resistance to enzymatic degradation . Pyrazole moieties introduce hydrogen-bonding interactions with viral coat proteins, as shown in docking simulations . Oxime ether groups increase electron delocalization, enhancing radical scavenging in antiviral pathways .

Q. What computational methods validate the metabolic pathways of 2-cyclopropylpenta-1,4-dien-3-one analogs?

Density Functional Theory (DFT) calculates activation energies for cytochrome P450-mediated oxidation steps, predicting metabolites like epoxides or hydroxylated derivatives . Isotopic labeling (e.g., 13C^{13} \text{C}-tracking) in Gordonia neofelifaecis models identifies intermediates such as 3-oxobisnorchola-1,4-dien-22-oic acid during side-chain degradation .

Q. How are crystallographic data reconciled with spectroscopic discrepancies in cyclopropane ring conformation?

Conflicts between XRD (planar cyclopropane) and NMR (distorted geometry) are resolved via:

  • Dynamic NMR : Detects ring puckering at elevated temperatures.
  • Torsional angle analysis in SHELXL : Refines anisotropic displacement parameters to confirm static vs. dynamic disorder .

Methodological Recommendations

  • Synthetic Optimization : Use microwave-assisted synthesis to reduce reaction times for aldol condensations .
  • Data Validation : Apply triangulation in bioassays (e.g., combining in vitro, in vivo, and computational data) to ensure reliability .
  • Software Tools : Pair SHELX with OLEX2 for integrated refinement and visualization .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.